Cas no 1261680-31-2 (1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 1261680-31-2
• MDL: MFCD18397727
• CID: 4583750
• PubChem ID: 22070225
• Update Time: 2025-07-21

1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one

• MDL： MFCD18397727

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one

Chemical Profile of 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one (CAS No. 1261680-31-2)

1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one, identified by its Chemical Abstracts Service (CAS) number 1261680-31-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenyl ring substituted with both a hydroxyl group and a trifluoromethyl moiety, along with a propanone side chain, exhibits structural features that make it a versatile intermediate in the development of novel therapeutic agents. The presence of the trifluoromethyl group, in particular, imparts unique electronic and steric properties, influencing its reactivity and potential biological activity.

The compound's structure positions it as a valuable building block for synthesizing more complex molecules. In recent years, there has been growing attention on the use of 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one in the design of inhibitors targeting various biological pathways. Its aromatic system and functional groups provide opportunities for selective interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of trifluoromethylated heterocycles, which are prevalent in many modern pharmaceuticals. The trifluoromethyl group is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. By incorporating 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one into synthetic routes, chemists can efficiently introduce this moiety into larger molecular frameworks.

Recent studies have highlighted the utility of 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one in the development of small-molecule probes for biochemical assays. Researchers have leveraged its structural features to create tools that facilitate the study of enzyme mechanisms and protein-protein interactions. For instance, derivatives of this compound have been employed as substrates or inhibitors in assays targeting cytochrome P450 enzymes, which play crucial roles in drug metabolism.

The hydroxyl group in 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one also offers opportunities for further functionalization. This group can participate in various chemical reactions, including esterification, etherification, and oxidation processes, allowing for the creation of diverse derivatives. Such modifications can fine-tune the physicochemical properties of the compound, making it more suitable for specific applications.

In the realm of medicinal chemistry, the combination of a hydroxyl and a trifluoromethyl substituent on an aromatic ring is particularly noteworthy. This structural motif has been associated with enhanced binding to biological targets due to favorable interactions such as hydrogen bonding and π-stacking. The presence of these features makes 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one an attractive scaffold for designing molecules with improved pharmacological profiles.

Moreover, the compound's propanone side chain provides a handle for further chemical manipulation. This feature can be exploited to link multiple functional units together, creating polypharmacophoric molecules with multiple points of interaction within biological systems. Such strategies are increasingly employed in drug discovery to achieve synergistic effects or to target multiple disease pathways simultaneously.

The synthesis of 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one itself presents interesting challenges and opportunities. Modern synthetic methodologies allow for its preparation through multi-step sequences that highlight advances in organic chemistry. Techniques such as cross-coupling reactions, palladium-catalyzed transformations, and asymmetric synthesis have been utilized to construct its core structure with high efficiency and selectivity.

As research continues to uncover new applications for fluorinated compounds, the importance of intermediates like 1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one is likely to grow. Its unique structural attributes make it a valuable asset in the chemist's toolkit, enabling the creation of innovative molecules that address unmet medical needs.

In conclusion,1-2-hydroxy-4-(trifluoromethyl)phenylpropan-1-one (CAS No. 1261680-31-2) represents a fascinating compound with significant potential in pharmaceutical research and development. Its structural features, including the presence of both a hydroxyl group and a trifluoromethyl moiety, make it a versatile intermediate for synthesizing complex molecules with tailored biological activities. As our understanding of fluorinated compounds evolves, so too will the applications and importance of this remarkable chemical entity.